
An In-Depth Technical Guide to the
Spectroscopic Data of Mesquitol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Mesquitol

CAS No.: 109671-55-8

Cat. No.: B12774313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Mesquitol, a flavan-3-ol of significant interest for its antioxidant and potential therapeutic

properties. This document compiles and presents Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data, along with detailed

experimental protocols to aid in the identification and characterization of this natural compound.

Introduction to Mesquitol
Mesquitol, systematically named (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-

3,7,8-triol, is a flavonoid found in significant quantities in the heartwood of plant species such

as Prosopis juliflora. Its structure, featuring a dihydroxyphenyl B-ring and a trihydroxylated A-

ring, underpins its notable free-radical scavenging and α-glucosidase inhibitory activities,

making it a valuable target for research in the agro-food and pharmaceutical industries. The

precise characterization of Mesquitol is fundamental for its quality control and further

investigation into its biological activities. Spectroscopic techniques are the cornerstone of this

characterization, providing a fingerprint of the molecule's structure and electronic properties.
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Spectroscopic Data of Mesquitol
The following sections present the available spectroscopic data for Mesquitol in a structured

format, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure of organic

compounds. The ¹H and ¹³C NMR data provide information on the chemical environment of

each proton and carbon atom in the Mesquitol molecule.

Table 1: ¹H NMR Spectroscopic Data for Mesquitol

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 4.7 d Data not available

H-3 Data not available td Data not available

Other protons Data not available - -

Note: Detailed ¹H NMR data beyond the characteristic peaks for H-2 and H-3 were not

available in the public domain at the time of this report. The multiplicity "d" denotes a doublet

and "td" denotes a triplet of doublets.

Table 2: ¹³C NMR Spectroscopic Data for Mesquitol

Carbon Atom Chemical Shift (δ, ppm)

All carbons Data not available

Note: Detailed ¹³C NMR data for Mesquitol were not available in the public domain at the time

of this report.

Infrared (IR) Spectroscopy
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IR spectroscopy identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation. The IR spectrum of Mesquitol reveals characteristic

absorptions for its hydroxyl and aromatic functionalities.

Table 3: IR Spectroscopic Data for Mesquitol

Wavenumber (cm⁻¹) Assignment

3350 O-H stretching (broad band)

1625 Aromatic C=C skeletal vibrations

1520 Aromatic C=C skeletal vibrations

1480 Aromatic C=C skeletal vibrations

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule

and is particularly useful for conjugated systems like flavonoids.

Table 4: UV-Vis Spectroscopic Data for Mesquitol

λmax (nm) Solvent

280 Methanol

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These are based on standard methodologies for the analysis of flavonoids.

Isolation of Mesquitol
Mesquitol is typically isolated from the heartwood of Prosopis juliflora. The general procedure

involves:

Extraction: The dried and powdered heartwood is extracted with a suitable solvent, such as

acetone or methanol, using techniques like Soxhlet extraction.
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Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane, ethyl acetate, and methanol) to separate

different components.

Purification: Fractions containing Mesquitol, identified by thin-layer chromatography (TLC),

are combined and further purified by repeated column chromatography or preparative High-

Performance Liquid Chromatography (HPLC) to yield pure Mesquitol.

NMR Spectroscopy
Sample Preparation: A few milligrams of purified Mesquitol are dissolved in a deuterated

solvent (e.g., methanol-d₄, acetone-d₆, or DMSO-d₆) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400 MHz or higher).

Data Processing: The obtained Free Induction Decays (FIDs) are Fourier transformed, and

the resulting spectra are phased and baseline corrected. Chemical shifts are referenced to

the residual solvent peak or an internal standard like tetramethylsilane (TMS).

IR Spectroscopy
Sample Preparation: A small amount of purified Mesquitol is finely ground with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a spectrum can be obtained from

a thin film deposited on a salt plate (e.g., NaCl or KBr) from a solution.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Processing: The spectrum is typically displayed as transmittance or absorbance versus

wavenumber (cm⁻¹).

UV-Vis Spectroscopy
Sample Preparation: A dilute solution of purified Mesquitol is prepared in a UV-transparent

solvent, typically methanol.
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Data Acquisition: The UV-Vis absorption spectrum is recorded using a spectrophotometer

over a wavelength range of approximately 200-800 nm.

Data Analysis: The wavelength of maximum absorption (λmax) is determined from the

spectrum.

Workflow for Spectroscopic Analysis of Mesquitol
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of Mesquitol.
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Workflow for Mesquitol Analysis.

This guide provides a foundational understanding of the spectroscopic characteristics of

Mesquitol. It is important to note that detailed NMR data remains to be fully published in
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accessible literature. Researchers are encouraged to consult the primary research articles for

the most detailed and up-to-date information. The structural and physicochemical elucidation of

(-)-mesquitol has been demonstrated based on FTIR, (1)H and (13)C NMR, GC-MS and

HPLC analysis.[1] The purified compound's identity as mesquitol was confirmed by

characteristic peaks of flavanol structures, including a broad O-H band at 3350 cm⁻¹ and

aromatic C=C skeletal vibrations at 1625 cm⁻¹, 1520 cm⁻¹, and 1480 cm⁻¹.[2] An HPLC-UV

method has been developed for the quantification of mesquitol, with a UV detection

wavelength set at 280 nm.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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